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Compound of Interest

N-Methyl-d3-4-pyridone-3-
Compound Name:
carboxamide

cat. No.: B1165202

N-Methyl-d3-4-pyridone-3-carboxamide is the deuterated form of N-Methyl-4-pyridone-3-
carboxamide, a significant metabolite of nicotinamide (a form of vitamin B3). Its primary and
critical application in the scientific community is as a stable isotope-labeled internal standard for
the accurate quantification of its unlabeled counterpart in complex biological matrices using
mass spectrometry-based assays.[1][2] The incorporation of three deuterium atoms on the N-
methyl group provides a mass shift that allows for its clear differentiation from the endogenous
analyte, without significantly altering its chemical and physical behavior during sample
preparation and analysis. This guide provides a comprehensive overview of the fundamental
properties, synthesis, and application of N-Methyl-d3-4-pyridone-3-carboxamide as an
internal standard in bioanalytical method development.

Physicochemical Properties

A summary of the key physicochemical properties of N-Methyl-d3-4-pyridone-3-carboxamide
is presented in the table below.
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Property Value Source

) N-(methyl-d3)-4-oxo-1,4-
Chemical Name _ o _ [1]
dihydropyridine-3-carboxamide

Molecular Formula C7HsD3N20:2 [2]
Molecular Weight 155.17 g/mol [1]
CAS Number 1207384-47-1 [2]
Appearance White to off-white solid [1]
Solubility Soluble in DMSO [1]

Synthesis and Isotopic Labeling

The synthesis of N-Methyl-d3-4-pyridone-3-carboxamide involves the methylation of a
suitable precursor with a deuterated methylating agent. A common and efficient method is the
reaction of 4-pyridone-3-carboxamide with deuterated iodomethane (CDsl).

Synthetic Workflow
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Synthesis of N-Methyl-d3-4-pyridone-3-carboxamide
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Analytical Characterization Workflow
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Bioanalytical Workflow

(Biological Sample (e.g., PlasmaD

Spike with N-Methyl-d3-4-pyridone-3-carboxamide (IS)

!

Sample Preparation (e.g., Protein Precipitation or SPE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1165202#n-methyl-d3-4-pyridone-3-carboxamide-
fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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